Cas no 64044-31-1 (1H-Imidazole-4-carboxamide,5-amino-1-b-D-ribopyranosyl- (9CI))

• Product Name: 1H-Imidazole-4-carboxamide,5-amino-1-b-D-ribopyranosyl- (9CI)
• CAS No: 64044-31-1
• MF: C₉H₁₄N₄O₅
• MW: 258.231261730194
• CID: 518966
• PubChem ID: 317343
• Update Time: 2025-04-19

1H-Imidazole-4-carboxamide,5-amino-1-b-D-ribopyranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide,5-amino-1-b-D-ribopyranosyl- (9CI)
• 5-amino-1-(3,4,5-trihydroxyoxan-2-yl)imidazole-4-carboxamide
• AC1NTIN0
• NSC127835

• Inchi： 1S/C9H14N4O5/c10-7-4(8(11)17)12-2-13(7)9-6(16)5(15)3(14)1-18-9/h2-3,5-6,9,14-16H,1,10H2,(H2,11,17)
• InChI Key： RRAQCTKVCIHPDX-UHFFFAOYSA-N
• SMILES： O1CC(C(C(C1N1C=NC(C(N)=O)=C1N)O)O)O

Computed Properties

• Exact Mass: 258.09652
• Monoisotopic Mass: 258.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Color/Form: 白色 至灰白色 自由流动结晶粉末
• Density: 2.06
• Boiling Point: 686.4°Cat760mmHg
• Flash Point: 368.9°C
• Refractive Index: 1.821
• PSA: 156.85
• LogP: -1.54280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds